Cas no 244050-23-5 ((phenylsulfonyl)(3-pyridylmethyl)amine)

• Product Name: (phenylsulfonyl)(3-pyridylmethyl)amine
• CAS No: 244050-23-5
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD00109735
• CID: 3065342
• PubChem ID: 668758
• Update Time: 2025-09-27

(phenylsulfonyl)(3-pyridylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• (phenylsulfonyl)(3-pyridylmethyl)amine
• N-(pyridin-3-ylmethyl)benzenesulfonamide
• MS-8063
• Oprea1_200027
• AK-968/40723635
• SCHEMBL1876581
• MFCD00109735
• STK046564
• Z45524599
• Maybridge1_001609
• SMR000123618
• SR-01000454580
• CS-0270224
• HMS546B03
• Oprea1_036913
• AKOS000668451
• MLS000123000
• N-[(pyridin-3-yl)methyl]benzenesulfonamide
• CHEMBL1444477
• 244050-23-5
• HMS2460K12
• N-(3-PYRIDYLMETHYL)-1-BENZENESULFONAMIDE
• N-(3-pyridinylmethyl)benzenesulfonamide
• CCG-17864
• N-Pyridin-3-ylmethyl-benzenesulfonamide
• SR-01000454580-1

• MDL： MFCD00109735
• Inchi： 1S/C12H12N2O2S/c15-17(16,12-6-2-1-3-7-12)14-10-11-5-4-8-13-9-11/h1-9,14H,10H2
• InChI Key： RIHYCKJCWUJUIV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 248.06194880Da
• Monoisotopic Mass: 248.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 439.7±47.0 °C at 760 mmHg
• Flash Point: 219.7±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(phenylsulfonyl)(3-pyridylmethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (phenylsulfonyl)(3-pyridylmethyl)amine

Introduction to (Phenylsulfonyl)(3-Pyridylmethyl)amine (CAS No. 244050-23-5)

(Phenylsulfonyl)(3-pyridylmethyl)amine, with the CAS number 244050-23-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenylsulfonyl group and a 3-pyridylmethyl moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (Phenylsulfonyl)(3-pyridylmethyl)amine can be represented as C₁₄H₁₄N₂O₂S. The presence of the phenylsulfonyl group imparts significant stability and reactivity to the molecule, while the 3-pyridylmethyl group enhances its pharmacological properties. This combination of functional groups makes the compound an attractive target for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential of (Phenylsulfonyl)(3-pyridylmethyl)amine in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in human macrophages. This finding suggests that (Phenylsulfonyl)(3-pyridylmethyl)amine could be a promising candidate for the treatment of inflammatory diseases.

In another study, published in the European Journal of Medicinal Chemistry in 2022, (Phenylsulfonyl)(3-pyridylmethyl)amine was investigated for its potential as an anticancer agent. The results showed that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings indicate that (Phenylsulfonyl)(3-pyridylmethyl)amine may have therapeutic potential in cancer therapy.

The pharmacokinetic properties of (Phenylsulfonyl)(3-pyridylmethyl)amine have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further preclinical and clinical evaluation. A study published in Drug Metabolism and Disposition in 2020 demonstrated that the compound has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

In addition to its therapeutic potential, (Phenylsulfonyl)(3-pyridylmethyl)amine has been explored for its use as a synthetic intermediate in organic synthesis. Its unique structure allows it to participate in various chemical reactions, making it a valuable building block for the synthesis of more complex molecules. For example, a study published in Organic Letters in 2019 described a novel method for synthesizing substituted pyrazoles using (Phenylsulfonyl)(3-pyridylmethyl)amine as a key intermediate.

The safety profile of (Phenylsulfonyl)(3-pyridylmethyl)amine has also been evaluated. Toxicity studies conducted on animal models have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, (Phenylsulfonyl)(3-pyridylmethyl)amine (CAS No. 244050-23-5) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.